Cas no 93422-81-2 (Ethanone,1-(5-propyl-3-isoxazolyl)-)

Ethanone,1-(5-propyl-3-isoxazolyl)- structure
93422-81-2 structure
Product Name:Ethanone,1-(5-propyl-3-isoxazolyl)-
CAS No:93422-81-2
MF:C8H11NO2
MW:153.178442239761
CID:801339
PubChem ID:12001676
Update Time:2025-04-19

Ethanone,1-(5-propyl-3-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(5-propyl-3-isoxazolyl)-
    • Ethanone, 1-(5-propyl-3-isoxazolyl)- (9CI)
    • Ethanone, 1-(5-propyl-3-isoxazolyl)-
    • 93422-81-2
    • 1-(5-propylisoxazol-3-yl)ethanone
    • SCHEMBL4033216
    • Inchi: 1S/C8H11NO2/c1-3-4-7-5-8(6(2)10)9-11-7/h5H,3-4H2,1-2H3
    • InChI Key: SETOKCCUFZJFHA-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C(C)=O)=N1)CCC

Computed Properties

  • Exact Mass: 153.078978594g/mol
  • Monoisotopic Mass: 153.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 43.1Ų
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